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Introduction

Cyanomaclurin is a naturally occurring flavonoid, a class of polyphenolic secondary
metabolites found in plants. It is most notably isolated from species of the Artocarpus genus,
such as Artocarpus heterophyllus (jackfruit). This document provides a comprehensive
overview of the chemical structure, biological activities, and relevant experimental
methodologies associated with cyanomaclurin, tailored for a scientific audience. All
guantitative data is presented in structured tables, and key biological pathways are visualized
to facilitate a deeper understanding of its mechanism of action.

Chemical Structure and Properties

Cyanomaclurin possesses a unique and complex tetracyclic structure. Its systematic IUPAC
name is (1S,9R)-8,16-dioxatetracyclo[7.7.1.02,7.01°15]heptadeca-2,4,6,10(15),11,13-hexaene-
3,5,13,17-tetrol.[1] The key chemical identifiers and properties of cyanomaclurin are
summarized in the table below.
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Property Value Reference

Molecular Formula C15H1206 [1]

Molecular Weight 288.25 g/mol [1]
(1S,9R)-8,16-
dioxatetracyclo[7.7.1.02,7.010,15

IUPAC Name [1]
]heptadeca-2,4,6,10(15),11,13-
hexaene-3,5,13,17-tetrol
C1=CC2=C(C=Cl10)0[C@@H

SMILES 13C([C@@H]20C4=CC(=CC(= [1]
C34)0)0)0
InChl=1S/C15H1206/c16-6-1-
2-8-10(4-6)20-15-12-9(18)3-

InChl 7(17)5-11(12)21- [1]
14(8)13(15)19/h1-5,13-
19H/t13?,14-,15+/m1/s1

CAS Number 10020-68-5
Not explicitly found in search

Appearance
results

. Not explicitly found in search

Solubility

results

Biological Activity and Quantitative Data

Cyanomaclurin has been investigated for several biological activities, with its antimicrobial

properties being quantitatively documented.

Antimicrobial Activity

Cyanomaclurin has demonstrated moderate antibacterial activity against Gram-positive

bacteria. The minimum inhibitory concentration (MIC) is a key quantitative measure of this

activity.
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Organism MIC (pg/mL) Reference
Streptococcus pyogenes 15.6
Staphylococcus epidermidis 15.6

Other Potential Biological Activities

While quantitative data for cyanomaclurin is limited in the available literature, studies on
extracts from Artocarpus heterophyllus and related flavonoids suggest potential for other
bioactivities:

o Tyrosinase Inhibition: Many flavonoids are known inhibitors of tyrosinase, a key enzyme in
melanin synthesis. While specific IC50 values for cyanomaclurin are not readily available,
related compounds from Artocarpus have shown potent activity.

o Antioxidant Activity: Flavonoids are well-known for their antioxidant properties. It is plausible
that cyanomaclurin also possesses antioxidant capabilities, though specific quantitative
data from assays such as DPPH, ABTS, or FRAP are not currently available in the reviewed
literature.

e Anticancer Activity: Some flavonoids from Artocarpus heterophyllus have been shown to
have synergistic effects with anticancer drugs.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific
findings. Below are generalized protocols for the types of assays in which cyanomaclurin has
been evaluated.

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an
antimicrobial agent.
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o Preparation of Bacterial Inoculum: A pure culture of the test organism is grown on an
appropriate agar medium. Several colonies are then used to inoculate a sterile broth, which
is incubated until it reaches a turbidity equivalent to a 0.5 McFarland standard
(approximately 1-2 x 108 CFU/mL). The inoculum is then diluted to a final concentration of
about 5 x 10° CFU/mL in the test wells.

e Preparation of Cyanomaclurin Dilutions: A stock solution of cyanomaclurin is prepared in a
suitable solvent (e.g., DMSO). A series of twofold dilutions are then made in a 96-well
microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

 Inoculation and Incubation: Each well containing the diluted cyanomaclurin is inoculated
with the standardized bacterial suspension. A positive control well (broth with inoculum, no
compound) and a negative control well (broth only) are also included. The plate is then
incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

o Determination of MIC: The MIC is determined as the lowest concentration of cyanomaclurin
at which there is no visible growth of the bacteria.

Biosynthesis of Flavonoids in Artocarpus

Cyanomaclurin, as a flavonoid, is synthesized in plants through the well-established
phenylpropanoid and flavonoid biosynthesis pathways. The following diagram illustrates the
general pathway leading to the core flavonoid structure, from which cyanomaclurin is derived
through further enzymatic modifications.
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Caption: Generalized flavonoid biosynthesis pathway.
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Conclusion

Cyanomaclurin is a structurally interesting flavonoid with documented antimicrobial activity.
While its full biological potential is still under investigation, its presence in widely consumed
fruits like jackfruit and the activities of related flavonoids suggest that it warrants further study.
This guide provides a foundational understanding of its chemical nature and biological context.
Future research should focus on obtaining more extensive quantitative data on its biological
activities, elucidating its precise biosynthetic pathway, and developing efficient synthetic routes
to enable more in-depth pharmacological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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